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Compound of Interest

Compound Name: HODHBt

Cat. No.: B1673326 Get Quote

A Note on HODHBt: Initial searches for "HODHBt" identified a compound named 3-hydroxy-

1,2,3-benzotriazin-4(3H)-one, also known as HOOBt. This less common reagent has been

studied as a latency-reversing agent in HIV research by enhancing interleukin-15 (IL-15)

mediated STAT activation. Due to the specificity of this application and the commonality of

"HOBt" as a peptide coupling reagent, this document will focus on 1-Hydroxybenzotriazole

(HOBt), as it is the likely intended subject of inquiry for a broader research audience.

Introduction to 1-Hydroxybenzotriazole (HOBt)
1-Hydroxybenzotriazole (HOBt) is a widely used additive in peptide synthesis and other amide

bond formation reactions. It is employed to suppress racemization and improve the efficiency of

coupling reactions, particularly when carbodiimides such as N,N'-dicyclohexylcarbodiimide

(DCC) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) are used as activating

agents. HOBt reacts with the activated carboxylic acid to form an active ester intermediate,

which is less prone to side reactions and racemization.

Physicochemical Properties and Solubility
HOBt is commercially available in both anhydrous and hydrated forms. The anhydrous form is

known to be explosive and is sensitive to heat, friction, and shock. The hydrated form, typically

containing around 12% water, is significantly safer to handle and is therefore more commonly

used.

Table 1: Physicochemical Properties of HOBt
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Property Value

Chemical Name 1-Hydroxybenzotriazole

Synonyms
HOBt, N-Hydroxybenzotriazole, Benzotriazol-1-

ol

CAS Number 2592-95-2 (anhydrous), 123333-53-9 (hydrate)

Molecular Formula C₆H₅N₃O

Molecular Weight
135.13 g/mol (anhydrous), 153.14 g/mol

(monohydrate)

Appearance White to light yellow crystalline powder

Melting Point 155-159 °C (decomposes)

Table 2: Solubility of HOBt

Solvent Solubility Temperature (°C)

N,N-Dimethylformamide (DMF) High 25

Dimethyl sulfoxide (DMSO) ≥6.76 mg/mL[1] 25

Ethanol (EtOH)
≥22.4 mg/mL (with ultrasonic)

[1]
25

Methanol Slightly soluble 25

Water 4.201 g/L[2] 29

Dichloromethane (DCM) Soluble[3] 25

Tetrahydrofuran (THF) Soluble 25

Acetonitrile Poor 25

Storage and Handling
Storage:
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Store HOBt hydrate in a cool, dry, and well-ventilated area.[4][5]

Keep the container tightly closed to prevent dehydration, as the anhydrous form is explosive.

[4][5]

Store away from sources of heat, sparks, and open flames.[4][5]

It is recommended to store at room temperature.[3]

Handling:

Handle in a well-ventilated area to avoid dust formation.[6]

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.[4][6]

Avoid breathing dust. If ventilation is inadequate, use a respiratory protective device with a

particle filter.

Take precautionary measures against static discharge.[7]

Anhydrous HOBt is a known explosive and should be handled with extreme caution.[8][9][10]

The use of the hydrated form is strongly recommended for safety.

Experimental Protocols
Preparation of HOBt Stock Solution
For many applications, particularly in automated peptide synthesis, a stock solution of HOBt in

a suitable solvent is required.

Materials:

1-Hydroxybenzotriazole (HOBt) hydrate

N,N-Dimethylformamide (DMF) or N-Methyl-2-pyrrolidone (NMP)

Volumetric flask
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Magnetic stirrer and stir bar

Procedure:

Weigh the desired amount of HOBt hydrate.

Transfer the HOBt hydrate to a volumetric flask.

Add a portion of the solvent (e.g., DMF) to the flask and swirl to dissolve the solid. A

magnetic stirrer can be used to aid dissolution.

Once the HOBt is completely dissolved, add the solvent to the final volume mark.

Store the solution in a tightly sealed container, protected from light. While solutions in DMF

can be stable for several weeks when stored properly, freshly prepared solutions are

recommended for critical applications.[11]

Protocol for EDC/HOBt Mediated Amide Coupling
This protocol describes a general procedure for the coupling of a carboxylic acid and an amine

in solution phase using EDC and HOBt.

Materials:

Carboxylic acid

Amine

1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC·HCl)

1-Hydroxybenzotriazole (HOBt) hydrate

N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

Diisopropylethylamine (DIPEA) or other suitable non-nucleophilic base (if the amine is a salt)

Magnetic stirrer and stir bar

Reaction vessel (e.g., round-bottom flask)
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Inert atmosphere (e.g., nitrogen or argon) is recommended

Procedure:

Dissolve the carboxylic acid (1 equivalent) and HOBt (1.0-1.2 equivalents) in an appropriate

solvent (e.g., DMF or DCM) in a reaction vessel.[12]

If the amine is provided as a salt (e.g., hydrochloride), add the amine (1 equivalent) and a

non-nucleophilic base such as DIPEA (1-2 equivalents) to the reaction mixture.

Cool the reaction mixture to 0 °C in an ice bath.

Add EDC·HCl (1.0-1.2 equivalents) to the stirred solution.

Allow the reaction to warm to room temperature and stir for 12-24 hours. The progress of the

reaction can be monitored by an appropriate technique (e.g., TLC, LC-MS).

Upon completion, the reaction mixture is typically worked up by washing with water or a

dilute aqueous acid and/or base to remove excess reagents and byproducts. The water-

soluble byproducts of EDC and HOBt facilitate purification.[3]

The desired amide product is then isolated by extraction and purified by crystallization or

chromatography.

Visualizations
Workflow for EDC/HOBt Mediated Amide Coupling
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Caption: Workflow of EDC/HOBt mediated amide bond formation.

Signaling Pathway Context for HODHBt
While the main focus is on HOBt, for completeness, the signaling pathway context for the

similarly named HODHBt is provided below. HODHBt has been shown to enhance Interleukin-

15 (IL-15) signaling, which plays a crucial role in the activation of immune cells.
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Caption: HODHBt enhances IL-15 signaling via STAT5 activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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